Cas no 1121-86-4 (1-Fluoro-3-iodobenzene)

1-Fluoro-3-iodobenzene is a halogenated aromatic compound with the molecular formula C₆H₄FI, featuring both fluorine and iodine substituents on the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive site. The fluorine substituent enhances stability and influences electronic properties, making it useful in pharmaceutical and agrochemical applications. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic processes. The compound is typically handled under inert conditions due to sensitivity to moisture and light.
1-Fluoro-3-iodobenzene structure
1-Fluoro-3-iodobenzene structure
Product Name:1-Fluoro-3-iodobenzene
CAS No:1121-86-4
MF:C6H4FI
MW:221.998837471008
MDL:MFCD00001044
CID:40812
PubChem ID:70725
Update Time:2025-06-08

1-Fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoroiodobenzene
    • 1-FLUORO-3-IODOBENZENE
    • M-FLUOROIODOBENZENE
    • 1-fluoro-3-iodo-benzen
    • 3-Iodofluorobenzene
    • m-Fluorobenzene
    • m-Iodofluorobenzene
    • 3-Fluoroiodobenzene (stabilized with Copper chip)
    • Benzene, 1-fluoro-3-iodo-
    • 1-Iodo-3-fluorobenzene
    • 3-Fluoro-1-iodobenzene
    • 1-Fluoro-3-iodobenzene (stabilized with Copper chip)
    • 1-Fluoro-3-iodo-benzene
    • 1-iodo-5-fluorophenyl
    • Benzene,1-fluoro-3-iodo
    • m-Fluorjodbenzol
    • NSC10279
    • 3-fluoro iodobenzene
    • 3-iodo-fluorobenzene
    • 3-Fluoro-iodobenzene
    • PubChem3497
    • 3-fluoro-iodo-benzene
    • 1-iodo-3-fluoro-benzene
    • KSC490O1N
    • S
    • FT-0654899
    • InChI=1/C6H4FI/c7-5-2-1-3-6(8)4-5/h1-4
    • PS-11964
    • 3-Fluoroiodobenzene, 99%
    • AC-26091
    • NSC 10279
    • SCHEMBL135837
    • DTXSID1061524
    • F0260
    • 1-fluoranyl-3-iodanyl-benzene
    • FT-0615733
    • MFCD00001044
    • NSC-10279
    • CS-W004077
    • AKOS009156961
    • A2243
    • AM61279
    • Y7V
    • 1121-86-4
    • EN300-102338
    • EINECS 214-339-9
    • O10407
    • NS00044523
    • SY007048
    • W-108654
    • DB-002376
    • DTXCID3033278
    • H7886RB2KY
    • 1-Fluoro-3-iodobenzene
    • MDL: MFCD00001044
    • Inchi: 1S/C6H4FI/c7-5-2-1-3-6(8)4-5/h1-4H
    • InChI Key: VSKSBSORLCDRHS-UHFFFAOYSA-N
    • SMILES: IC1C=CC=C(C=1)F
    • BRN: 2039305

Computed Properties

  • Exact Mass: 221.93400
  • Monoisotopic Mass: 221.934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless or yellow liquid
  • Density: 1.89 g/mL at 25 °C(lit.)
  • Melting Point: -42°C
  • Boiling Point: 77°C/18.8mmHg
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.584(lit.)
  • PSA: 0.00000
  • LogP: 2.43030
  • Sensitiveness: Light Sensitive
  • Solubility: Soluble in ethanol and ether, insoluble in water.

1-Fluoro-3-iodobenzene Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H227-H315-H319
  • Warning Statement: P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • TSCA:T
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39
  • Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.

1-Fluoro-3-iodobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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$ 64.00 2023-04-18
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1-Fluoro-3-iodobenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1121-86-4)1-Fluoro-3-iodobenzene
Order Number:A2243
Stock Status:in Stock
Quantity:1kg/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:13
Price ($):377.0/215.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1121-86-4)1-Fluoro-3-iodobenzene
A2243
Purity:99%/99%
Quantity:1kg/500g
Price ($):377.0/215.0
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